Cas no 2475-33-4 (Vat Brown 1)

• Product Name: Vat Brown 1
• CAS No: 2475-33-4
• MF: C₄₂H₁₈N₂O₆
• MW: 646.602130413055
• CID: 43033
• PubChem ID: 62448
• Update Time: 2025-04-18

Vat Brown 1 Chemical and Physical Properties

Names and Identifiers

• Vat Brown 1
• 16,23-Dihydro-dinaphtho[2,3-a,2',3'-i]naphth[2',3':6,7]indolo[2,3-c]carbazol-5,10,
• 16,23-dihydronaphth[2',3':6,7]indolo[2,3-c]dinaphtho[2,3-a:2'3'-i]carbazole-5,10,15,17,22,24-hexone
• 16,23-dihydro-naphtho[2',3':6,7]indolo[2,3-c]dinaphtho[2,3-a,2',3'-i]carbazole-5,10,15,17,22,24-hexaone
• Ahcovat Brown BR
• Benzadone Brown BR
• Brown SK
• Calcoloid Brown BR
• Cibanone Brown BR
• Mayvat Brown BR
• mikethene brown GR,GR-M
• Ponsol Brown RBT
• Tinon Brown BR
• C.I. 70800
• Helanthrene Brown GR
• Solanthrene Brown BR
• Naphth(2',3':6,7)indolo(2,3-c)dinaphtho(2,3-a:2',3'-i)carbazole-5,10,15,17,22,24-hexone, 16,23-dihydro-
• Nihonthrene Brown GR
• Amanthrene Brown BR
• Mikethrene Brown BR
• Indanthren Brown GR
• NAPHTH(2',3':6,7)INDOLO(2,3-C)DINAPHTHO(2,3-A:2',3'- I)CARBAZOLE-5,10,15,17,22,24-HEXONE, 16,23-DIHYDRO-
• vat brown 1 (c.i. 70800)
• Caledon Dark Brown 3R
• C.I. 70802
• Hned kypova 1 [Czech]
• Naphth(2',3':6,7)indolo(2,3-c)dinaphtho(2,3-a:2',3'-i)carbazole-5,10,15,17,22,24-hexone
• 2475-33-4
• 17,30-diazaundecacyclo[27.15.0.02,18.03,16.06,15.08,13.019,28.021,26.031,44.032,41.034,39]tetratetraconta-1,3(16),4,6(15),8,10,12,18,21,23,25,28,31(44),32(41),34,36,38,42-octadecaene-7,14,20,27,33,40-hexone
• BRN 0075057
• Tyrian Brown I-BR
• 16,23-Dihydronaphth(2',3':6,7)indolo(2,3-c)dinaphtho(2,3-a:2'3'-i)carbazole-5,10,15,17,22,24-hexone
• Romantrene Brown FBR
• Nihonthrene Brown BR
• Indanthrene Brown BR
• EINECS 219-599-7
• Hned ostanthrenova BR [Czech]
• Carbanthrene Brown BR
• AKOS024429607
• Indanthren bronze BR
• UNII-7B7O2R5Q9A
• SCHEMBL3653018
• Romantrene Brown FGR
• 4-24-00-02209 (Beilstein Handbook Reference)
• H11044
• Indanthren Brown BR
• C.I. Vat Brown 44
• Mikethrene Brown GR
• DTXSID7026283
• Palanthrene Brown BR
• Solanthrene Brown JR
• Sandothrene Brown NBR
• Dinaphtho(2,3-a:2',3'-i)naphth(2',3':6,7)indolo(2,3-c)carbazole-5,10,15,17,22,24-hexaone, 16,23-dihydro-
• Hned kypova 1
• Chemithrene Brown BR
• 16,23-2Hnaphth[2',3':6,7]indolo[2,3-c]dinaphtho[2,3-a:2'3'-i]carbazole-5,10,15,17,22,24-hexone
• CI 70800
• Cibanone Brown FBR
• Fenanthren Brown BR
• Ostanthrene Brown BR
• C.I.Vat Brown 1
• Naphth[2',3':6,7]indolo[2,3-c]dinaphtho[2,3-a:2',3'-i]carbazole-5,10,15,17,22,24-hexone, 16,23-dihydro-
• Q27268009
• 16,23-DIHYDRONAPHTH(2',3':6,7)INDOLO(2,3-C)DINAPHTHO(2,3- A:2'3'-I)CARBAZOLE-5,10,15,17,22,24-HEXONE
• Paradone Red Brown 2RD
• CI 70802
• DINAPHTHO(2,3-A:2',3'-I)NAPHTH(2',3':6,7)INDOLO(2,3- C)CARBAZOLE-5,10,15,17,22,24-HEXAONE, 16,23-DIHYDRO-
• Ostanthren Brown BR
• CI VAT BROWN 1
• W-109790
• Nyanthrene Brown RB
• 7B7O2R5Q9A
• VAT BROWN 1 (CALCOLOID BROWN BR)
• Hned ostanthrenova BR
• NS00020174
• C.I. Vat Brown 1

• Inchi： 1S/C42H18N2O6/c45-37-17-7-1-3-9-19(17)39(47)29-25(37)15-13-23-27-28-24-14-16-26-30(40(48)20-10-4-2-8-18(20)38(26)46)34(24)44-36(28)32-31(35(27)43-33(23)29)41(49)21-11-5-6-12-22(21)42(32)50/h1-16,43-44H
• InChI Key： DCYIADGZPJOOFN-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C2=C1C1=C(C3C=CC4C(C5C=CC=CC=5C(C=4C=3N1)=O)=O)C1C3C=CC4C(C5C=CC=CC=5C(C=4C=3NC=12)=O)=O)=O

Computed Properties

• Exact Mass: 646.11600
• Monoisotopic Mass: 646.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 50
• Rotatable Bond Count: 0
• Complexity: 1460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 93
• XLogP3: 7.7
• Topological Polar Surface Area: 134A^2

Experimental Properties

• Color/Form: Dark brown powder
• Density: 1.2856 (rough estimate)
• Melting Point: greater than 572 ° F (NTP, 1992)
• Boiling Point: 675.58°C (rough estimate)
• Refractive Index: 1.4670 (estimate)
• PSA: 134.00000
• LogP: 7.28180
• Solubility: Insoluble in water and cold xylene, slightly soluble in hot xylene and tetralin

Vat Brown 1 Security Information

• Hazardous Material transportation number：UN 2810 6.1/PG 3
• WGK Germany：1
• Safety Instruction： S45
• Hazardous Material Identification：
• Risk Phrases：R25